molecular formula C17H13ClF4S B1607204 9-(3-Chloropropyl)-6-fluoro-2-(trifluoromethyl)-9H-thioxanthene CAS No. 53542-48-6

9-(3-Chloropropyl)-6-fluoro-2-(trifluoromethyl)-9H-thioxanthene

Cat. No. B1607204
CAS RN: 53542-48-6
M. Wt: 360.8 g/mol
InChI Key: BRWGHNMSDBLZLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

9-(3-Chloropropyl)-6-fluoro-2-(trifluoromethyl)-9H-thioxanthene is a useful research compound. Its molecular formula is C17H13ClF4S and its molecular weight is 360.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 9-(3-Chloropropyl)-6-fluoro-2-(trifluoromethyl)-9H-thioxanthene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-(3-Chloropropyl)-6-fluoro-2-(trifluoromethyl)-9H-thioxanthene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

53542-48-6

Product Name

9-(3-Chloropropyl)-6-fluoro-2-(trifluoromethyl)-9H-thioxanthene

Molecular Formula

C17H13ClF4S

Molecular Weight

360.8 g/mol

IUPAC Name

9-(3-chloropropyl)-6-fluoro-2-(trifluoromethyl)-9H-thioxanthene

InChI

InChI=1S/C17H13ClF4S/c18-7-1-2-12-13-5-4-11(19)9-16(13)23-15-6-3-10(8-14(12)15)17(20,21)22/h3-6,8-9,12H,1-2,7H2

InChI Key

BRWGHNMSDBLZLJ-UHFFFAOYSA-N

SMILES

C1=CC2=C(C=C1C(F)(F)F)C(C3=C(S2)C=C(C=C3)F)CCCCl

Canonical SMILES

C1=CC2=C(C=C1C(F)(F)F)C(C3=C(S2)C=C(C=C3)F)CCCCl

Other CAS RN

53542-48-6

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.